Cas no 338761-80-1 (4-{(4-Nitrobenzyl)oxyimino}tetrahydro-1(2H)-pyridinecarboxamide)

4-{(4-Nitrobenzyl)oxyimino}tetrahydro-1(2H)-pyridinecarboxamide is a specialized organic compound featuring a tetrahydro-1(2H)-pyridinecarboxamide core modified with a 4-nitrobenzyloxyimino functional group. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of pharmacologically active intermediates or as a precursor in heterocyclic synthesis. The presence of the nitrobenzyl moiety enhances its utility in selective transformations, while the oxime ether linkage offers stability under various reaction conditions. Its well-defined molecular architecture ensures consistent performance in targeted applications, such as medicinal chemistry research or custom synthesis projects requiring precise functional group manipulation. The compound's purity and structural integrity are critical for reproducible results in advanced chemical synthesis.

4-{(4-Nitrobenzyl)oxyimino}tetrahydro-1(2H)-pyridinecarboxamide structure

338761-80-1 structure

Product Name:4-{(4-Nitrobenzyl)oxyimino}tetrahydro-1(2H)-pyridinecarboxamide

CAS No:338761-80-1

MF:

MW:

MDL:MFCD00231573

CID:4647719

Update Time:2025-10-30

4-{(4-Nitrobenzyl)oxyimino}tetrahydro-1(2H)-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

- 4-{(4-Nitrobenzyl)oxyimino}tetrahydro-1(2H)-pyridinecarboxamide
- MDL： MFCD00231573

4-{(4-Nitrobenzyl)oxyimino}tetrahydro-1(2H)-pyridinecarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	N155720-25mg	4-{[(4-Nitrobenzyl)oxy]imino}tetrahydro-1(2H)-pyridinecarboxamide	338761-80-1		25mg	$ 230.00	2022-06-03
TRC	N155720-50mg	4-{[(4-Nitrobenzyl)oxy]imino}tetrahydro-1(2H)-pyridinecarboxamide	338761-80-1		50mg	$ 380.00	2022-06-03
Matrix Scientific	165674-500mg	4-{[(4-Nitrobenzyl)oxy]imino}tetrahydro-1(2H)-pyridinecarboxamide	338761-80-1		500mg	$918.00	2023-09-07
Matrix Scientific	165674-1g	4-{[(4-Nitrobenzyl)oxy]imino}tetrahydro-1(2H)-pyridinecarboxamide	338761-80-1		1g	$1836.00	2023-09-07
Matrix Scientific	165674-5g	4-{[(4-Nitrobenzyl)oxy]imino}tetrahydro-1(2H)-pyridinecarboxamide	338761-80-1		5g	$7343.00	2023-09-07
A2B Chem LLC	AI78918-1mg	4-{[(4-nitrophenyl)methoxy]imino}piperidine-1-carboxamide	338761-80-1	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI78918-5mg	4-{[(4-nitrophenyl)methoxy]imino}piperidine-1-carboxamide	338761-80-1	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI78918-10mg	4-{[(4-nitrophenyl)methoxy]imino}piperidine-1-carboxamide	338761-80-1	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI78918-500mg	4-{[(4-nitrophenyl)methoxy]imino}piperidine-1-carboxamide	338761-80-1	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI78918-1g	4-{[(4-nitrophenyl)methoxy]imino}piperidine-1-carboxamide	338761-80-1	>90%	1g	$1295.00	2024-04-20

4-{(4-Nitrobenzyl)oxyimino}tetrahydro-1(2H)-pyridinecarboxamide Related Literature

1. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
2. Establishment and implications of a characterization method for magnetic nanoparticle using cell tracking velocimetry and magnetic susceptibility modified solutions

Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
3. Ester-mediated peptide formation promoted by deep eutectic solvents: a facile pathway to proto-peptides†

Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
4. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
5. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-{(4-Nitrobenzyl)oxyimino}tetrahydro-1(2H)-pyridinecarboxamide

Comprehensive Overview of 4-{(4-Nitrobenzyl)oxyimino}tetrahydro-1(2H)-pyridinecarboxamide (CAS No. 338761-80-1)

The compound 4-{(4-Nitrobenzyl)oxyimino}tetrahydro-1(2H)-pyridinecarboxamide, identified by its CAS No. 338761-80-1, is a specialized chemical entity with significant interest in pharmaceutical and biochemical research. This molecule features a unique structural framework combining a tetrahydro-1(2H)-pyridinecarboxamide core with a 4-nitrobenzyloxyimino moiety, which contributes to its potential applications in drug discovery and development. Researchers are increasingly exploring its role as a bioactive scaffold due to its ability to modulate specific biological pathways.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine. 4-{(4-Nitrobenzyl)oxyimino}tetrahydro-1(2H)-pyridinecarboxamide has garnered attention for its potential to interact with targets such as kinases or proteases, making it a candidate for therapeutic agent design. Its nitrobenzyl group further enhances its reactivity, enabling selective modifications for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the compound’s CAS No. 338761-80-1 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories focusing on medicinal chemistry optimization often prioritize this compound due to its balanced physicochemical properties, including solubility and stability under physiological conditions. These attributes align with current trends in AI-driven drug discovery, where computational models predict the efficacy of such scaffolds in virtual screening campaigns.

Environmental and green chemistry considerations are also relevant to 4-{(4-Nitrobenzyl)oxyimino}tetrahydro-1(2H)-pyridinecarboxamide. As the industry shifts toward sustainable practices, synthetic routes for this compound are being refined to minimize waste and energy consumption. This aligns with broader discussions on ESG (Environmental, Social, and Governance) compliance in chemical manufacturing, a topic frequently searched by stakeholders in the pharmaceutical sector.

Analytical characterization of CAS No. 338761-80-1 typically involves techniques like HPLC, NMR spectroscopy, and mass spectrometry, ensuring batch-to-batch consistency. Such rigor is essential for regulatory submissions, particularly in preclinical development phases. The compound’s patent landscape is another area of interest, with intellectual property searches revealing its inclusion in several applications for kinase inhibitors and anti-inflammatory agents.

In summary, 4-{(4-Nitrobenzyl)oxyimino}tetrahydro-1(2H)-pyridinecarboxamide represents a versatile building block in modern drug discovery. Its structural features and bioactivity potential make it a focal point for interdisciplinary research, bridging gaps between chemistry, biology, and computational sciences. As the scientific community continues to explore its applications, this compound is poised to contribute to breakthroughs in targeted therapies and personalized medicine.